Cas no 1806558-59-7 (Ethyl 4-(3-chloropropanoyl)-3-ethylbenzoate)

• Product Name: Ethyl 4-(3-chloropropanoyl)-3-ethylbenzoate
• CAS No: 1806558-59-7
• MF: C₁₄H₁₇ClO₃
• MW: 268.735983610153
• CID: 4957861
• Update Time: 2025-06-08

Ethyl 4-(3-chloropropanoyl)-3-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-chloropropanoyl)-3-ethylbenzoate

• Inchi： 1S/C14H17ClO3/c1-3-10-9-11(14(17)18-4-2)5-6-12(10)13(16)7-8-15/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： LXADTUQPJPRCFF-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C(=O)OCC)=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(3-chloropropanoyl)-3-ethylbenzoate

Ethyl 4-(3-chloropropanoyl)-3-ethylbenzoate (CAS No. 1806558-59-7): A Comprehensive Overview

Ethyl 4-(3-chloropropanoyl)-3-ethylbenzoate (CAS No. 1806558-59-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its 3-chloropropanoyl and ethylbenzoate moieties, which confer it with distinct chemical properties and reactivity profiles.

The chemical structure of Ethyl 4-(3-chloropropanoyl)-3-ethylbenzoate consists of a benzene ring substituted with an ethyl group at the 3-position and an ester group at the 4-position, which is further substituted with a 3-chloropropanoyl moiety. This intricate arrangement of functional groups endows the compound with a high degree of chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of Ethyl 4-(3-chloropropanoyl)-3-ethylbenzoate in the development of novel pharmaceutical agents. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds containing similar chloropropanoyl and ethylbenzoate functionalities exhibit potent anti-inflammatory and analgesic properties. These findings suggest that Ethyl 4-(3-chloropropanoyl)-3-ethylbenzoate could serve as a lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its pharmaceutical applications, Ethyl 4-(3-chloropropanoyl)-3-ethylbenzoate has also been explored for its potential in materials science. A study published in the Journal of Polymer Science demonstrated that this compound can be used as a monomer in the synthesis of functional polymers with enhanced mechanical properties and thermal stability. The presence of the chloropropanoyl group allows for controlled polymerization reactions, leading to polymers with tailored properties suitable for various industrial applications.

The synthesis of Ethyl 4-(3-chloropropanoyl)-3-ethylbenzoate typically involves a multi-step process that begins with the formation of the ethylbenzoate intermediate. This intermediate is then reacted with 3-chloropropionyl chloride to introduce the chloropropanoyl moiety. The reaction conditions, such as temperature, solvent, and catalyst choice, play a crucial role in determining the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for this compound, reducing waste generation and improving overall sustainability.

The physical properties of Ethyl 4-(3-chloropropanoyl)-3-ethylbenzoate, including its melting point, boiling point, and solubility, have been extensively studied. These properties are essential for optimizing its use in various applications. For example, its solubility in common organic solvents makes it suitable for use in solution-based processes, while its thermal stability ensures that it can withstand high temperatures without degradation.

Safety considerations are paramount when handling Ethyl 4-(3-chloropropanoyl)-3-ethylbenzoate. While this compound is not classified as a hazardous material, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be provided to prevent exposure to vapors or dust.

In conclusion, Ethyl 4-(3-chloropropanoyl)-3-ethylbenzoate (CAS No. 1806558-59-7) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.